Lipophilicity Differentiation: XLogP3 of 1-Butyl vs. 1-Ethyl and 1-tert-Butyl Congeners
The n-butyl substituent at N1 confers an intermediate lipophilicity (XLogP3 = 1.7) relative to the 1-ethyl (XLogP3 = 1.0) and 1-tert-butyl (XLogP3 = 1.9) congeners, while retaining identical topological polar surface area (TPSA = 55.1 Ų) [1]. This represents a 0.7 log unit increase over the 1-ethyl analog, translating to a predicted ~5-fold increase in partition coefficient—a magnitude of difference that would be expected to measurably impact membrane permeability, pharmacokinetic distribution, and non-specific protein binding [1]. Compared with the 1-tert-butyl variant, the n-butyl compound offers lower steric hindrance at N1, which may facilitate subsequent derivatization reactions at the carboxylic acid or C4 positions [1].
1-Ethyl: 1.0
1-tert-Butyl: 1.9
Δ +0.7 vs ethyl
| Evidence Dimension | Predicted lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 1.7 (n-butyl at N1) |
| Comparator Or Baseline | 1-Ethyl analog: XLogP3 = 1.0; 1-tert-Butyl analog: XLogP3 = 1.9 |
| Quantified Difference | ΔXLogP3 = +0.7 vs. 1-ethyl; ΔXLogP3 = -0.2 vs. 1-tert-butyl |
| Conditions | Computed physicochemical properties, PubChem database |
Why This Matters
For medicinal chemistry and agrochemical lead optimization programs where logP tuning directly influences bioavailability and target engagement, the 0.7 log unit lipophilicity gap between the n-butyl and ethyl analogs provides a quantifiable basis for scaffold selection.
- [1] PubChem. Computed physicochemical properties: 1-Butyl-3-methyl-1H-pyrazole-5-carboxylic acid (CID 68714400, XLogP3 1.7, TPSA 55.1 Ų). 1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid (CID 2736777, XLogP3 1.0, TPSA 55.1 Ų). 1-(tert-Butyl)-3-methyl-1H-pyrazole-5-carboxylic acid (CID 2779444, XLogP3 1.9, TPSA 55.1 Ų). View Source
